Cas no 1334147-90-8 (N-amino-4-fluoropyridine-2-carboximidamide)
N-amino-4-fluoropyridine-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- N-amino-4-fluoropyridine-2-carboximidamide
- 2-Pyridinecarboximidic acid, 4-fluoro-, hydrazide
-
- MDL: MFCD19982594
- Inchi: 1S/C6H7FN4/c7-4-1-2-10-5(3-4)6(8)11-9/h1-3H,9H2,(H2,8,11)
- InChI Key: FRLHPHGCVBMHMZ-UHFFFAOYSA-N
- SMILES: FC1C=CN=C(/C(=N/N)/N)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 159
- XLogP3: 0.1
- Topological Polar Surface Area: 77.3
N-amino-4-fluoropyridine-2-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-84256-0.05g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 0.05g |
$612.0 | 2023-09-02 | ||
| Enamine | EN300-84256-0.1g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 0.1g |
$640.0 | 2023-09-02 | ||
| Enamine | EN300-84256-0.25g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 0.25g |
$670.0 | 2023-09-02 | ||
| Enamine | EN300-84256-0.5g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 0.5g |
$699.0 | 2023-09-02 | ||
| Enamine | EN300-84256-1.0g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-84256-2.5g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 2.5g |
$1428.0 | 2023-09-02 | ||
| Enamine | EN300-84256-5.0g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-84256-10.0g |
N-amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01077704-1g |
N-Amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 95% | 1g |
¥3325.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01077704-5g |
N-Amino-4-fluoropyridine-2-carboximidamide |
1334147-90-8 | 95% | 5g |
¥9639.0 | 2023-04-03 |
N-amino-4-fluoropyridine-2-carboximidamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-amino-4-fluoropyridine-2-carboximidamide
Introduction to N-amino-4-fluoropyridine-2-carboximidamide (CAS No. 1334147-90-8)
N-amino-4-fluoropyridine-2-carboximidamide, a compound with the chemical formula C₆H₅FN₃O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a fluorinated pyridine ring and an amino group attached to a carboximidamide moiety. The presence of these functional groups makes it a versatile building block for the development of various pharmacologically active agents.
The CAS No. 1334147-90-8 assigned to N-amino-4-fluoropyridine-2-carboximidamide underscores its importance in chemical research and industrial applications. This identifier ensures precise classification and differentiation from other compounds with similar structures. The compound's molecular structure, featuring a fluorine atom at the 4-position of the pyridine ring, contributes to its distinct electronic properties and reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, N-amino-4-fluoropyridine-2-carboximidamide has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The fluorine atom in its structure enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the carboximidamide group provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.
Recent studies have highlighted the role of fluorinated pyridines in the development of novel therapeutic agents. For instance, compounds containing fluoropyridine moieties have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The N-amino-4-fluoropyridine-2-carboximidamide structure serves as a key intermediate in synthesizing these advanced molecules, facilitating the creation of drugs with improved efficacy and reduced side effects.
The synthesis of N-amino-4-fluoropyridine-2-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also allow for scalable manufacturing processes suitable for industrial applications.
One of the most compelling aspects of N-amino-4-fluoropyridine-2-carboximidamide is its potential as a scaffold for drug development. Researchers have leveraged its structural framework to design molecules with specific target interactions. For example, modifications at the amino group can introduce polar or charged functionalities that enhance binding affinity to biological receptors. Similarly, variations around the carboximidamide moiety can fine-tune pharmacokinetic properties, such as solubility and bioavailability.
The pharmaceutical industry has shown particular interest in fluorinated heterocycles due to their favorable pharmacokinetic profiles. N-amino-4-fluoropyridine-2-carboximidamide exemplifies this trend by combining a fluorinated pyridine core with a versatile carboximidamide group. This combination allows for the exploration of diverse chemical space, enabling the discovery of novel compounds with therapeutic potential across multiple disease areas.
In clinical research, N-amino-4-fluoropyridine-2-carboximidamide has been investigated as a precursor for next-generation drugs. Preclinical studies have demonstrated its utility in generating molecules with anti-inflammatory, antiviral, and anticancer properties. The ability to modify its structure while maintaining key pharmacophoric elements makes it an attractive candidate for further development by pharmaceutical companies seeking innovative treatments.
The growing interest in fluorinated pyridines has also spurred advancements in computational chemistry and molecular modeling. These tools help researchers predict the behavior of N-amino-4-fluoropyridine-2-carboximidamide derivatives before they are synthesized in the lab. By simulating interactions with biological targets, scientists can optimize lead compounds more efficiently, reducing the time and cost associated with drug discovery.
Industrial-scale production of N-amino-4-fluoropyridine-2-carboximidamide requires robust quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify product quality at every stage of manufacturing. These stringent protocols guarantee that pharmaceutical companies receive materials that meet regulatory standards for safety and efficacy.
The future prospects for N-amino-4-fluoropyridine-2-carboximidamide are promising, given its versatility as a synthetic intermediate and its potential therapeutic applications. As research continues to uncover new uses for fluorinated pyridines, this compound is likely to play an increasingly important role in drug development pipelines worldwide. Collaborative efforts between academia and industry will be essential to translate these findings into tangible medical breakthroughs.
1334147-90-8 (N-amino-4-fluoropyridine-2-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)